Cas no 2172078-61-2 (4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride
• CAS No: 2172078-61-2
• MF: C₇H₅ClF₂O₂S
• MW: 226.628206968307
• CID: 5852937
• PubChem ID: 165869338
• Update Time: 2025-06-09

4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride
• 2172078-61-2
• EN300-1611982

• Inchi： 1S/C7H5ClF2O2S/c1-4-6(13(10,11)12)3-2-5(8)7(4)9/h2-3H,1H3
• InChI Key： HBVIHOBQEWBUBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1F)S(=O)(=O)F

Computed Properties

• Exact Mass: 225.9666846g/mol
• Monoisotopic Mass: 225.9666846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride

Introduction to 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride (CAS No: 2172078-61-2)

4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2172078-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both chloro and fluoro substituents, along with a methyl group, enhances its potential as an intermediate in the synthesis of more complex molecules.

The structural features of 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride make it a valuable building block for the development of novel compounds. The sulfonyl fluoride group (-SO₂F) is particularly noteworthy, as it can undergo various transformations, including nucleophilic substitution reactions, to introduce different functional groups. This flexibility is crucial in medicinal chemistry, where the precise modification of molecular structure can significantly impact biological activity.

In recent years, there has been a growing interest in sulfonyl fluorides due to their role in the synthesis of bioactive molecules. For instance, studies have demonstrated their utility in the preparation of sulfonamide derivatives, which are widely used as drugs and pesticides. The chloro and fluoro substituents further enhance the reactivity of this compound, making it a promising candidate for further exploration.

One of the most compelling aspects of 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride is its potential application in the development of new therapeutic agents. Researchers have been exploring its use in the synthesis of small-molecule inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The ability to modify its structure allows chemists to fine-tune its properties, such as solubility and binding affinity, to optimize its biological activity.

The fluorine atom in 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride plays a critical role in modulating the pharmacokinetic properties of derived compounds. Fluorine substitution is a well-known strategy in drug design, as it can improve metabolic stability, binding affinity, and oral bioavailability. The combination of chloro and fluoro groups provides additional opportunities for structural diversification, enabling the discovery of more effective and selective drugs.

Recent advancements in synthetic methodologies have further expanded the utility of 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it easier to incorporate this compound into more complex molecular frameworks. These methods have opened new avenues for drug discovery and allowed for the rapid screening of large libraries of derivatives.

The agrochemical industry has also recognized the potential of 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride as a precursor for developing novel pesticides. Sulfonyl fluoride-containing compounds have demonstrated efficacy against a wide range of pests while maintaining environmental safety. By leveraging its unique structural features, researchers aim to create next-generation agrochemicals that are more effective and sustainable.

In conclusion, 4-chloro-3-fluoro-2-methylbenzene-1-sulfonyl fluoride (CAS No: 2172078-61-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its structural versatility, combined with the reactivity of its functional groups, makes it an invaluable tool for synthetic chemists. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies and crop protection agents.